5-Bromo-2,4-dimethoxybenzoic acid

• IUPAC Name: 5-bromo-2,4-dimethoxybenzoic acid
• InChI: InChI=1S/C9H9BrO4/c1-13-7-4-8(14-2)6(10)3-5(7)9(11)12/h3-4H,1-2H3,(H,11,12)
• InChI Key: WOPJFSQYDOHZMK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1C(=O)O)Br)OC
• Molecular Formula: C9H9BrO4
• DSSTOX Substance ID: DTXSID70542487
• Molecular Weight: 261.07 g/mol
• CAS RN: 32246-20-1

Description

5-Bromo-2,4-dimethoxybenzoic acid is an organic compound with the molecular formula BrC6H2(OCH3)2CO2H. It has a molecular weight of 261.07. This compound is a solid and has a melting point of 198-202 °C.

Molecular Structure Analysis

The molecular structure of 5-Bromo-2,4-dimethoxybenzoic acid can be represented by the SMILES string COc1cc(OC)c(cc1Br)C(O)=O. The InChI representation is 1S/C9H9BrO4/c1-13-7-4-8(14-2)6(10)3-5(7)9(11)12/h3-4H,1-2H3,(H,11,12).

Physical And Chemical Properties Analysis

5-Bromo-2,4-dimethoxybenzoic acid has a density of 1.6±0.1 g/cm³. It has a boiling point of 358.4±42.0 °C at 760 mmHg. The vapor pressure is 0.0±0.8 mmHg at 25°C. The compound has an enthalpy of vaporization of 63.7±3.0 kJ/mol. The flash point is 170.5±27.9 °C. The index of refraction is 1.566. The molar refractivity is 54.2±0.3 cm³. The compound has 4 H bond acceptors, 1 H bond donor, and 3 freely rotating bonds.

Scientific Research Applications

Synthesis of Norathyriol and Urolithins

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Isotachophoresis Separation

. This suggests potential analytical applications for 5-Bromo-2,4-dimethoxybenzoic acid in separation techniques.

Synthesis routes and methods I

Procedure details

2,4-Dimethoxybenzoic acid (30.0 g) was suspended in acetic acid (180 mL). A bromine (27.6 g)/acetic acid (60 mL) solution was slowly added dropwise to the suspension and, after completion of the dropwise addition, the mixture was stirred at 25° C. for 2 hrs, and the termination of the reaction was confirmed by HPLC. An aqueous solution of sodium sulfite (2.10 g) and water (360 mL) was added dropwise to the reaction mixture. After completion of the dropwise addition, the mixture was stirred at 25° C. for 1 hr. Precipitated crystals were filtered, washed 4 times with water (150 mL), and vacuum dried to give 5-bromo-2,4-dimethoxybenzoic acid as white crystals (41.2 g) (96%).

Synthesis routes and methods II

Procedure details

To a 250 mL round-bottomed flask was added chloroform (60 mL) along with 2,4-dimethoxybenzoic acid (2.0 g, 10.98 mmol). The solution was cooled to 0° C. and bromine (0.566 mL, 10.98 mmol) was added dropwise over 5 minutes. The solution was allowed to warm to room temperature and stirred overnight. The resulting solid was filtered, washed with cold chloroform and dried under vacuum to give 2.49 g (8.6 mmol, 78% yield) of 5-bromo-2,4-dimethoxybenzoic acid as a yellow solid. The LC/MS data was obtained on a Shimadzu analytical LC/MICROMASS® Platform LC (ESI+) at 220 nm using the following set of conditions: PHENOMENEX® Luna 3 μm C18, 2×30 mm column, with a gradient of 0-100% B (B=90% HPLC grade acetonitrile/0.1% trifluoroacetic acid/10% HPLC grade water), (A=90% HPLC grade water/0.1% trifluoroacetic acid/10% HPLC grade acetonitrile), in 2 minutes with a 1 minute hold at a rate of 1.0 mL/minute. 1H NMR (400 MHz, DMSO-d6) δ ppm 3.88 (s, 3H), 3.95 (s, 3H), 6.78 (s, 1H), 7.86 (s, 1H). LCMS Rt=1.453 min., m/z 262.99 (M+H), 93% purity.

Synthesis routes and methods III

Procedure details

To a solution of 2,4-dimethoxybenzoic acid (4.0 g, 0.022 mol) in chloroform (60 ml) was added bromine (1.13 ml, 0.022 mol) in chloroform (20 ml) dropwise. After stiring overnight at room temperature the precipitate was filtered off and dried to afford the title compound as a white solid (2.87 g).

Synthesis routes and methods IV

Procedure details

1.1 A solution of 15 g of 5-bromo-2,4-dihydroxybenzoic acid, 14.4 ml of iodomethane and 62.9 g of caesium carbonate in 100 ml of N,N-dimethylformamide (DMF) is heated under reflux for 16 hours. The mixture is subjected to conventional work-up, giving 16.7 g of 5-bromo-2,4-dimethoxybenzoic acid (“1”).